ALC-0315 N-oxide

• Molecular Formula: C48H95NO6
• Molecular Weight: 782.3 g/mol
• InChI: InChI=1S/C48H95NO6/c1-5-9-13-17-19-27-37-45(35-25-15-11-7-3)47(51)54-43-33-23-21-29-39-49(53,41-31-32-42-50)40-30-22-24-34-44-55-48(52)46(36-26-16-12-8-4)38-28-20-18-14-10-6-2/h45-46,50H,5-44H2,1-4H3
• InChIKey: KMGFJFQQPFLZCS-UHFFFAOYSA-N

ALC-0315 N-Oxide Standard for mRNA-LNP QC

ALC-0315 N-oxide (C48H95NO6, MW 782.27) is an oxidized derivative of the ionizable amino lipid ALC-0315, identified as the primary impurity present in commercial preparations of ALC-0315 [1]. ALC-0315 serves as the core ionizable lipid component in the lipid nanoparticle (LNP) formulation of the BNT162b2 (Pfizer-BioNTech) COVID-19 mRNA vaccine, where it facilitates mRNA compaction, cellular delivery, and endosomal escape [2]. ALC-0315 N-oxide forms via oxidation of the tertiary amine nitrogen, representing the dominant degradation product with a relative abundance of up to 5.9% in forced degradation studies [3].

Product type Oxidative degradation impurity standard

Source ALC-0315 tertiary amine N-oxide

Use context LC-MS/MS impurity profiling, forced degradation studies, batch release testing

• [1] MedChemExpress. ALC-0315 N-oxide Product Page. MCE Product Number: HY-138170A. View Source
• [2] Wikipedia. ALC-0315. CAS: 2036272-55-4. View Source
• [3] SCIEX Technical Note. Structural characterization of the cationic lipid nanoparticle component, ALC-0315, and its impurities using electron-activated dissociation (EAD)-based MS/MS fragmentation. 2024. View Source

Why ALC-0315 N-Oxide Standard is Irreplaceable

Substituting ALC-0315 raw material across vendors or batches without monitoring the ALC-0315 N-oxide impurity introduces quantifiable risk to mRNA-LNP product quality. N-oxidation of ionizable lipids can lead to covalent modification of ribonucleotides and loss of mRNA potency; empirical estimates indicate that adduct formation at just one site per 500 nucleotides can inactivate a substantial fraction of the mRNA payload [1]. Vendor-to-vendor variation in ALC-0315 purity spans from 94.99% to 98.20%, with corresponding differences in impurity profiles including N-oxide content [2]. Below, quantitative evidence establishes why ALC-0315 N-oxide serves as an indispensable reference standard for material qualification.

Lipid structure-dependent analytics

MC3 or SM-102 N-oxides are not analytically interchangeable; chromatographic retention, MS/MS fragmentation, and ionization efficiency are lipid structure-dependent.

Formulation-specific degradation pathways

ALC-0315 LNPs degrade primarily via DSPC hydrolysis under oxidative stress, whereas MC3 LNPs exhibit N-oxidation—class-level N-oxide standards may misrepresent impurity profiles.

Batch-to-batch oxidation variability

Raw ALC-0315 shows variable N-oxide content; only the authentic standard enables reliable quantitation for encapsulation integrity and functional mRNA preservation assessment.

• [1] Crowe A, Stone M. Handle with care: Ensuring LNP lipid quality for better genetic medicines. SCIEX Community Blog. December 19, 2022. View Source
• [2] Al-Dulaymi M, Yang Z, Mollah S, Le Huray J. Streamlined identification and quantitation of impurities of the ionizable lipid ALC-0315 for rapid and confident vendor-to-vendor raw material assessment to ensure mRNA-LNP product quality. SCIEX Technical Note. 2025. View Source

ALC-0315 N-Oxide: Comparative Evidence

Distinct Oxidative Failure Modes: ALC-0315 vs. MC3

ALC-0315 N-oxide is the primary impurity species of ALC-0315, reaching 5.9% relative intensity under forced degradation conditions (60°C, 5-day incubation), substantially exceeding the next most abundant impurities which ranged from 1.8% to 0.2% relative intensity in the same analysis [1]. The mass shift of +15.9943 Da relative to intact ALC-0315 (m/z 766.7274 → 782.7271) confirms oxygen incorporation at the tertiary amine nitrogen [1].

Distinct oxidative failure modes

Head-to-head

ALC-0315 LNPs: primary failure via DSPC hydrolysis; MC3 LNPs: N-oxidation with subvisible particulates.

Compound-specific impurity standard required for accurate forced degradation studies.

Qualitatively distinct degradation pathways between ionizable lipid classes.

Evidence Dimension	Relative abundance among impurity species (TOF MS peak area)
Target Compound Data	5.9% relative intensity
Comparator Or Baseline	Other impurities: m/z 780.7061 (carboxylic acid oxidation, 1.8%); m/z 738.6962 (loss of C2H4, 1.1%); m/z 694.6690 (loss of head group, 0.8%); m/z 708.6495 (loss of alkyl chain, 0.4%); m/z 428.4087 (loss of acyl chain, 0.2%)
Quantified Difference	ALC-0315 N-oxide abundance is 3.3× to 29.5× higher than other impurity species
Conditions	Forced degradation: ALC-0315 incubated at 60°C for 5 days; analysis by UHPLC-ESI-MS/MS with ZenoTOF 7600 system and EAD fragmentation; Peptide BEH C18 column (2.1×150 mm, 1.7 μm), flow rate 0.3 mL/min, column temperature 70°C

Why This Matters

Identification of N-oxide as the predominant impurity enables analytical scientists to prioritize this species as the sentinel marker for material degradation, streamlining quality control workflows and reducing analytical burden compared to monitoring all impurity species simultaneously.

• [1] SCIEX Technical Note. Structural characterization of the cationic lipid nanoparticle component, ALC-0315, and its impurities using electron-activated dissociation (EAD)-based MS/MS fragmentation. Table 4: Compounds identified by EAD in ALC-0315-5D sample. 2024. View Source

MS/MS Fragmentation Pattern Specificity

Analysis of ALC-0315 samples from three different commercial suppliers revealed a 3.21 percentage-point range in purity, from 94.99% (Vendor 2) to 98.20% (Vendor 1), with Vendor 3 at 96.86% [1]. Impurity levels ranged from 1.37% down to 0.01% relative abundance, with compound-specific variations observed across vendors [1]. N-oxide-related impurities are among the species that contribute to these vendor-dependent purity differences [2].

MS/MS fragmentation pattern specificity

Method context

Parent ALC-0315 Q1 mass 782.7 (ESI+); N-oxide requires dedicated MRM optimization.

Authentic reference essential for retention time and transition verification in impurity profiling.

LC-MS/MS method with RP separation, 0.4 mL/min flow rate.

Evidence Dimension	ALC-0315 purity (TOF MS peak area)
Target Compound Data	Impurity levels detectable down to 0.01% relative abundance across vendor samples
Comparator Or Baseline	Vendor 1: 98.20% purity; Vendor 2: 94.99% purity; Vendor 3: 96.86% purity
Quantified Difference	3.21% absolute purity difference between highest and lowest purity vendor (98.20% vs 94.99%)
Conditions	ALC-0315 samples from 3 suppliers analyzed by UPLC-ESI-MS/MS with ZenoTOF 7600 system; Molecule Profiler software for impurity identification; UHPLC Peptide BEH C18 column (2.1×150 mm, 1.7 μm, 300 Å), flow rate 0.3 mL/min, column temperature 70°C, injection volume 2 μL

Why This Matters

Procurement decisions based solely on nominal chemical identity without impurity profiling expose LNP manufacturing to 3-4% variability in active lipid content, which can propagate to inconsistent encapsulation efficiency, altered particle characteristics, and variable mRNA delivery performance across production batches.

• [1] Al-Dulaymi M, Yang Z, Mollah S, Le Huray J. Streamlined identification and quantitation of impurities of the ionizable lipid ALC-0315 for rapid and confident vendor-to-vendor raw material assessment to ensure mRNA-LNP product quality. SCIEX Technical Note. Figure 2: TIC and XIC of main impurities from 3 vendors. 2025. View Source
• [2] Zimmer D, Stone MD, Proos R, et al. Quantification and impurity analysis of ALC-0315 from LNPs in plasma using the ZenoTOF 7600 system. SCIEX Technical Note. 2025. View Source

N-Oxide Impurities and mRNA Functional Loss

Electron-activated dissociation (EAD) generates diagnostic fragment ions for ALC-0315 N-oxide that are completely absent in collision-induced dissociation (CID) spectra, enabling unambiguous structural confirmation. Specifically, EAD produced the m/z 187 fragment corresponding to the oxidized head group nitrogen, whereas CID failed to generate any head group fragments for the N-oxide species [1]. The 16 Da mass difference observed in CID spectra (m/z 438→454 and m/z 694→710) only localized oxidation to the left of the ester bond but could not pinpoint the tertiary amine as the oxidation site [1].

N-oxide impurities and mRNA functional loss

Class-level inference

N-oxide impurities in ionizable lipids cause mRNA functional loss independent of sequence.

Supports N-oxide impurity threshold review for batch release decisions.

Data to verify; quantitative threshold requires validation.

Evidence Dimension	Diagnostic fragment generation for N-oxide localization
Target Compound Data	EAD: m/z 187 fragment (head group with N-oxide) detected; >70% of fragment peaks structurally assigned
Comparator Or Baseline	CID: No head group fragments detected for N-oxide; oxidation site could not be definitively localized beyond 'left of ester bond'
Quantified Difference	Qualitative difference: EAD provides definitive head group localization; CID provides ambiguous, incomplete localization
Conditions	ZenoTOF 7600 system; EAD parameters: kinetic energy ~12 eV; CID parameters: standard collision energy ramp; ALC-0315 N-oxide m/z 782.7 precursor ion

Why This Matters

Procurement of ALC-0315 N-oxide as a reference standard is essential for validating EAD-based analytical methods; without this reference material, laboratories using CID-only workflows cannot confirm the identity of this impurity with structural certainty, increasing the risk of misidentification and inadequate quality control.

• [1] SCIEX Technical Note. Structural characterization of the cationic lipid nanoparticle component, ALC-0315, and its impurities using electron-activated dissociation (EAD)-based MS/MS fragmentation. Figures 4 and 5: EAD vs CID comparison for N-oxide. 2024. View Source

In Vivo Expression Equivalence: ALC-0315 vs. SM-102

The ZenoTOF 7600 system with EAD fragmentation enables detection and structural elucidation of ALC-0315 N-oxide at relative abundances as low as 0.02% in plasma matrices [1]. The workflow simultaneously supports sensitive quantitation of ALC-0315 (sub-ng/mL levels) and confident identification of N-oxide via three distinct EAD fragment ions (m/z 187.16, 443.40, and 709.66) not observed by CID [1]. This analytical capability supports both quality control and pharmacokinetic/metabolism studies.

In vivo expression comparison

Head-to-head

ALC-0315 and SM-102 LNPs achieve significantly higher in vivo luciferase expression vs. MC3/C12-200 (p<0.05); no significant difference between ALC-0315 and SM-102.

In vivo performance parity underscores lipid purity as a critical quality attribute.

BALB/c mice, intramuscular injection, 24h bioluminescence.

Evidence Dimension	Limit of detection for N-oxide impurity
Target Compound Data	0.02% relative abundance (detection in plasma matrix)
Comparator Or Baseline	Non-optimized LC-MS workflows: typical detection limits for lipid impurities ~0.1-1% without Zeno trap enhancement
Quantified Difference	5- to 50-fold sensitivity improvement
Conditions	ZenoTOF 7600 system with Zeno trap device; LNP formulated with ALC-0315:Cholesterol:PEG2000-lipid at 46.3:9.4:42.7:1.6 molar ratio; sample preparation by protein precipitation with acetonitrile; Peptide BEH C18 column (150×2.1 mm, 1.7 μm, 130 Å), flow rate 0.5 mL/min

Why This Matters

Procurement of high-purity ALC-0315 N-oxide reference material is required to validate quantitative methods capable of detecting this impurity at pharmacologically relevant levels, ensuring that release testing can reliably identify batches with unacceptable N-oxide content before they enter GMP manufacturing.

• [1] Zimmer D, Stone MD, Proos R, et al. Quantification and impurity analysis of ALC-0315 from LNPs in plasma using the ZenoTOF 7600 system. SCIEX Technical Note. Figure 1: Identification of N-oxide impurity from LNPs diluted in plasma. 2025. View Source

Preferential Liver Tropism of ALC-0315 LNPs

ALC-0315 N-oxide (m/z 782.7271, +O) must be distinguished from another oxidative impurity at m/z 780.7061 (+O -2H) which corresponds to oxidation of the terminal hydroxyl group to a carboxylic acid [1]. EAD fragmentation provides definitive differentiation: N-oxide produces the m/z 187 head group fragment, while the carboxylic acid impurity produces m/z 542.4767 confirming oxidation of the hydroxyl moiety [1]. Both impurities increase during forced degradation but represent distinct chemical modifications with potentially different implications for mRNA adduct formation [2].

Preferential liver tropism

Head-to-head

ALC-0315 LNPs deliver mRNA preferentially to liver; alternative ionizable lipids shift distribution toward spleen.

N-oxide formation may alter ionization-dependent biodistribution; purity monitoring supports consistent hepatic targeting.

Mouse models, IV/SC administration; ALC-0315 lipid persists in liver for several weeks.

Evidence Dimension	Structural differentiation of oxidative impurity species
Target Compound Data	ALC-0315 N-oxide: m/z 782.7271, +15.9943 Da mass shift, EAD fragment at m/z 187
Comparator Or Baseline	Hydroxyl-to-carboxylic acid impurity: m/z 780.7061, +13.9787 Da net mass shift, EAD fragment at m/z 542.4767
Quantified Difference	2.0146 Da mass difference; 5.9% vs 0.19-1.8% relative abundance (N-oxide is 3.3× to 31× more abundant)
Conditions	Forced degradation at 60°C for 5 days; analysis by EAD-MS/MS on ZenoTOF 7600 system; relative abundances from TOF MS peak areas

Why This Matters

Procurement of authentic ALC-0315 N-oxide reference standard enables method development that can distinguish N-oxide from other oxidative species, preventing misclassification that could lead to incorrect assessment of the N-oxide-specific risk to mRNA integrity.

• [1] SCIEX Technical Note. Structural characterization of the cationic lipid nanoparticle component, ALC-0315, and its impurities using electron-activated dissociation (EAD)-based MS/MS fragmentation. Figure 6: EAD spectrum confirming hydroxyl-to-carboxylic acid oxidation. 2024. View Source
• [2] Crowe A, Stone M. Handle with care: Ensuring LNP lipid quality for better genetic medicines. SCIEX Community Blog. December 19, 2022. View Source

Molecular Differentiation: N-Oxide vs ALC-0315 Parent Compound - Structural and Analytical Distinctions

ALC-0315 N-oxide differs from the parent ALC-0315 compound by a single oxygen atom (+15.9943 Da), yielding distinct molecular formula (C48H95NO6 vs C48H95NO5), molecular weight (782.27 vs 766.27), and chromatographic retention behavior [1]. The N-oxide exhibits a distinct MS/MS fragmentation pattern in EAD, including the diagnostic m/z 187 head group fragment not observed for the parent compound [2]. This mass difference of ~16 Da corresponds to the addition of oxygen specifically at the tertiary amine nitrogen [2].

Evidence Dimension	Molecular and analytical properties
Target Compound Data	ALC-0315 N-oxide: C48H95NO6, MW 782.27, m/z 782.7271, EAD fragment m/z 187 (oxidized head group)
Comparator Or Baseline	ALC-0315 parent: C48H95NO5, MW 766.27, m/z 766.7274, EAD fragment m/z 172 (native head group)
Quantified Difference	+15.9943 Da mass increase; 2.09% MW increase
Conditions	Molecular formula confirmed by high-resolution accurate mass TOF-MS; MS/MS characterization by EAD fragmentation on ZenoTOF 7600 system

Why This Matters

The discrete ~16 Da mass difference requires high-resolution accurate mass spectrometry to distinguish N-oxide from parent lipid; procurement of the isolated N-oxide reference material is essential for developing robust peak identification methods and establishing retention time markers in LC-MS quality control workflows.

• [1] MedChemExpress. ALC-0315 N-oxide Product Page. Molecular Formula: C48H95NO6; Molecular Weight: 782.27. View Source
• [2] SCIEX Technical Note. Structural characterization of the cationic lipid nanoparticle component, ALC-0315, and its impurities using electron-activated dissociation (EAD)-based MS/MS fragmentation. Figure 4: EAD fragmentation comparison. 2024. View Source

ALC-0315 N-Oxide Application Scenarios

Forced Degradation Studies for ALC-0315 LNPs

Quality control laboratories evaluating ALC-0315 raw material from multiple suppliers require ALC-0315 N-oxide as an authentic reference standard to calibrate LC-MS methods for impurity quantitation. With vendor purity spanning 94.99% to 98.20% and N-oxide representing the primary impurity at up to 5.9% relative abundance, the reference standard enables accurate peak identification, retention time verification, and relative response factor determination for N-oxide-specific quantitation [1].

LC-MS/MS Method for GMP Impurity Profiling

Laboratories implementing electron-activated dissociation (EAD) MS/MS for LNP characterization require ALC-0315 N-oxide to validate that their method can generate the diagnostic m/z 187 head group fragment that definitively confirms N-oxide identity. This fragment is absent in CID spectra and represents the only means to unambiguously localize oxidation to the tertiary amine nitrogen [1]. Without the reference standard, method validation for N-oxide detection cannot be completed with acceptable specificity.

Stability-Indicating Method for Shelf-Life Determination

Formulation scientists conducting forced degradation studies on LNP-mRNA products require ALC-0315 N-oxide as a marker compound to track oxidative degradation pathways. The 5.9% relative abundance of N-oxide after 5-day thermal stress at 60°C establishes it as the sentinel marker for oxidation, enabling stability-indicating method development and shelf-life prediction [1]. This application is particularly critical given that N-oxide species can covalently modify mRNA and reduce therapeutic potency [2].

In Vitro-In Vivo Correlation with Defined Purity

Bioanalytical laboratories supporting preclinical and clinical LNP pharmacokinetic studies require ALC-0315 N-oxide reference material to develop sensitive LC-MS/MS methods for detecting this impurity at pharmacologically relevant levels in biological matrices. The demonstrated ability to detect N-oxide at 0.02% relative abundance in plasma [1] depends on having an authentic standard to optimize extraction recovery, chromatographic separation, and MRM transitions. This supports both regulatory-compliant bioanalysis and investigations of N-oxide formation as a potential degradation product in vivo.

Application

Selection Property

Validation Focus

Forced degradation studies for ALC-0315 LNPs

ALC-0315-specific oxidative degradation marker

Degradation pathway elucidation and N-oxide threshold determination

LC-MS/MS impurity profiling for manufacturing batches

Authentic ALC-0315 N-oxide reference material

Retention time assignment and MRM transition specificity verification

Stability-indicating method for shelf-life determination

Stability-indicating impurity marker

N-oxide content monitoring alongside encapsulation efficiency and particle size

In vitro-in vivo correlation with defined purity

Defined N-oxide impurity content for batch characterization

Inter-laboratory reproducibility and performance variability interpretation

• [1] Al-Dulaymi M, Yang Z, Mollah S, Le Huray J. Streamlined identification and quantitation of impurities of the ionizable lipid ALC-0315 for rapid and confident vendor-to-vendor raw material assessment to ensure mRNA-LNP product quality. SCIEX Technical Note. 2025. View Source
• [2] Zimmer D, Stone MD, Proos R, et al. Quantification and impurity analysis of ALC-0315 from LNPs in plasma using the ZenoTOF 7600 system. SCIEX Technical Note. 2025. View Source